![molecular formula C17H13Cl2N3O5S B2547499 2-(2,4-dichlorophenoxy)-N-(5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 886911-80-4](/img/structure/B2547499.png)
2-(2,4-dichlorophenoxy)-N-(5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-dichlorophenoxy)-N-(5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H13Cl2N3O5S and its molecular weight is 442.27. The purity is usually 95%.
The exact mass of the compound 2-(2,4-dichlorophenoxy)-N-(5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(2,4-dichlorophenoxy)-N-(5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-dichlorophenoxy)-N-(5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Application : It promotes cell growth, differentiation, and organogenesis in plant tissue culture. Researchers use it to study plant development, regeneration, and genetic transformation .
- Application : It is widely used to control weeds in agriculture, forestry, and turf management. Its mode of action mimics natural auxin, disrupting plant growth and causing abnormal cell division, ultimately leading to weed death .
- Application : Researchers explore its potential as a scaffold for designing new drugs, especially in the field of anti-inflammatory agents or other bioactive compounds .
- Application : Scientists study its persistence, degradation pathways, and impact on ecosystems. Understanding its behavior in soil, water, and air is crucial for environmental management .
- Application : Researchers investigate its effects on gene expression, cell elongation, and root development. It helps unravel the complexities of plant growth regulation .
- Application : It is used in treating certain animal diseases, although its use is less common compared to other herbicides .
- Application : Researchers employ it as a reference standard or internal standard in chromatography and spectrometry techniques .
Plant Cell Culture and Tissue Culture
Herbicide and Weed Control
Pharmaceutical Research
Environmental Studies
Biological Research and Hormone Studies
Veterinary Medicine
Analytical Chemistry
Education and Outreach
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2,4-dichlorophenoxyacetic acid (2,4-d), are known to mimic the action of plant hormones called auxins .
Mode of Action
Based on the information about 2,4-d, it can be inferred that this compound might act by mimicking the action of auxins, which play a crucial role in various aspects of plant growth and development .
Biochemical Pathways
Similar compounds like 2,4-d are known to affect the physiological processes, perception, and signal transduction under herbicide treatment .
Pharmacokinetics
It’s worth noting that similar compounds like 2,4-d are soluble in water , which could potentially impact their bioavailability.
Result of Action
Compounds like 2,4-d, which mimic the action of auxins, are known to cause uncontrolled and unsustainable growth in plants, leading to stem curling, leaf wilting, and eventually plant death .
Action Environment
It’s worth noting that similar compounds like 2,4-d are widely used in various consumer products due to their broad-spectrum antimicrobial properties . This suggests that the compound’s action might be influenced by various environmental factors.
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Cl2N3O5S/c1-28(24,25)12-5-2-10(3-6-12)16-21-22-17(27-16)20-15(23)9-26-14-7-4-11(18)8-13(14)19/h2-8H,9H2,1H3,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKVSUUXNALAOIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=NN=C(O2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13Cl2N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenoxy)-N-(5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.